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Compound of Interest

Compound Name: (2-Bromoethyl)cyclobutane

Cat. No.: B1523900 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
This document provides a detailed analysis of the molecular weight of the compound (2-
Bromoethyl)cyclobutane. The accurate determination of molecular weight is a fundamental

requirement in chemical synthesis, quantitative analysis, and various stages of drug

development. This guide outlines the foundational data and calculation methodology for this

specific molecule.

Compound Identification
Systematic Name: (2-Bromoethyl)cyclobutane

Chemical Formula: C₆H₁₁Br[1]

CAS Number: 960078-90-4[1]

Calculation of Molecular Weight
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The calculation for (2-Bromoethyl)cyclobutane is based on its chemical

formula, C₆H₁₁Br.

3.1. Atomic Weights of Constituent Elements
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The standard atomic weights of Carbon, Hydrogen, and Bromine are essential for this

calculation.

Element Symbol Atomic Weight ( g/mol )

Carbon C ~12.011[2][3][4][5]

Hydrogen H ~1.008[6][7][8]

Bromine Br ~79.904[9][10][11]

3.2. Molecular Weight Calculation

The molecular weight is calculated as follows:

Molecular Weight = (Number of C atoms × Atomic Weight of C) + (Number of H atoms × Atomic

Weight of H) + (Number of Br atoms × Atomic Weight of Br)

Molecular Weight = (6 × 12.011) + (11 × 1.008) + (1 × 79.904)

Molecular Weight = 72.066 + 11.088 + 79.904

Molecular Weight = 163.058 g/mol

Summary of Quantitative Data
For clarity and ease of comparison, the quantitative data pertaining to the molecular weight of

(2-Bromoethyl)cyclobutane is summarized below.

Parameter Value Source

Chemical Formula C₆H₁₁Br PubChem[1]

Molar Mass (Calculated) 163.058 g/mol Theoretical Calculation

Molecular Weight (Reported) 163.06 g/mol PubChem[1]

Monoisotopic Mass 162.00441 Da PubChem[1]
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Methodologies and Visualizations
The determination of a compound's molecular weight from its chemical formula is a theoretical

calculation based on internationally accepted standard atomic weights. As such, it does not

involve experimental protocols or complex signaling pathways. Therefore, detailed

experimental methodologies and graphical representations like signaling pathways or

experimental workflows are not applicable to this specific topic.

For logical representation of the calculation process, a simple workflow can be visualized.

Identify Chemical Formula
(C₆H₁₁Br)

Determine Atomic Weights
C: 12.011
H: 1.008

Br: 79.904

Calculate Contribution of Each Element
C: 6 * 12.011 = 72.066
H: 11 * 1.008 = 11.088
Br: 1 * 79.904 = 79.904

Sum Contributions for Total Molecular Weight
72.066 + 11.088 + 79.904

Final Molecular Weight
163.058 g/mol

Click to download full resolution via product page

Calculation workflow for molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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